Pentafluorobenzenesulfonyl fluorescein

• CAS No.: 728912-45-6
• Product Name: Pentafluorobenzenesulfonyl fluorescein
• Molecular Formula: C26H11F5O7S
• Molecular Weight: 562.4 g/mol
• IUPAC Name: (6'-hydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-3'-yl) 2,3,4,5,6-pentafluorobenzenesulfonate
• Standard InChI: InChI=1S/C26H11F5O7S/c27-19-20(28)22(30)24(23(31)21(19)29)39(34,35)38-12-6-8-16-18(10-12)36-17-9-11(32)5-7-15(17)26(16)14-4-2-1-3-13(14)25(33)37-26/h1-10,32H
• Standard InChIKey: UIBLLPHZQUTIBL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)OS(=O)(=O)C6=C(C(=C(C(=C6F)F)F)F)F
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)OS(=O)(=O)C6=C(C(=C(C(=C6F)F)F)F)F
• Description: Reactive oxygen species (ROS) play important roles in the initiation and progression of many disease processes. Most fluorescent probes for ROS detection, such as 2,7-dichlorofluorescein (DCFH), function by an oxidative mechanism and are useful for total oxidant detection but are not selective for hydrogen peroxide specifically. Pentafluorobenzenesulfonyl fluorescein is a fluorescent probe that functions by a nonoxidative mechanism. It fluoresces upon perhydrolysis of the sulfonyl linkage, and is selective for hydrogen peroxide over hydroxyl radical, tert-butyl hydroperoxide, superoxide anion, singlet oxygen, and nitrates. Pentafluorobenzenesulfonyl fluorescein can be used as a probe for hydrogen peroxide in whole cell systems.
• Synonyms: 6’-hydroxy-3-oxospiro[isobenzofuran-1(3H),9’-[9H]xanthen]-3’-yl ester, pentafluorobenzenesulfonic acid
• Reference: 1.Maeda, H.,Fukuyasu, Y.,Yoshida, S., et al. Fluorescent probes for hydrogen peroxide based on a non-oxidative mechanism. Angewandte Chemie International Edition 43, 2389-2391 (2004).
• PubChem Compound: 16760506
• Last Modified: Nov 11 2021